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Compound of Interest

Compound Name: GSK2593074A
Cat. No.: B15585382
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety, handling, and disposal information for the research
compound GSK2593074A, a dual inhibitor of Receptor-Interacting Protein Kinase 1 (RIPK1)
and RIPK3. Adherence to these guidelines is essential for ensuring laboratory safety and
environmental protection.

l. Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative information for
GSK2593074A.
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Parameter Value Source(s)
Storage Temperature (Powder) -20°C for up to 3 years [1]
Storage Temperature (In

-80°C for up to 1 year [1]
Solvent)
Molecular Weight 465.575 g/mol [2]
Solubility in DMSO > 41.67 mg/mL (89.5 mM) [1]

2 mg/mL (4.3 mM) in 10%
In Vivo Formulation Solubility DMSO + 40% PEG300 + 5% [1]
Tween 80 + 45% Saline

Il. Proper Disposal Procedures for GSK2593074A

As a research chemical, GSK2593074A and its associated waste must be treated as
hazardous chemical waste. Disposal should always comply with local, state, and federal
regulations.

Step 1: Identification and Segregation

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name,
"GSK2593074A".[2][3]

o Segregate GSK2593074A waste from other laboratory waste streams to avoid accidental
reactions.[4][5] Incompatible materials should be stored separately.

Step 2: Waste Collection

e Solid Waste: Collect unused or expired GSK2593074A powder in a designated, sealed, and
clearly labeled hazardous waste container. Contaminated personal protective equipment
(PPE), such as gloves and lab coats, should also be disposed of as solid hazardous waste.

e Liquid Waste:

o Collect solutions containing GSK2593074A in a compatible, leak-proof container. Given its
solubility in DMSO, a common solvent, ensure the waste container is appropriate for
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organic solvent waste.[1]

o Do not dispose of liquid waste containing GSK2593074A down the drain.[2]

o Segregate halogenated and non-halogenated solvent waste if required by your institution's
waste management program.[5]

o Sharps Waste: Needles, syringes, or other sharps contaminated with GSK2593074A must
be disposed of in a designated sharps container.

Step 3: Storage of Waste

o Store waste containers in a well-ventilated, designated satellite accumulation area.
» Keep waste containers securely closed except when adding waste.[2]

Step 4: Final Disposal

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.[3][4]

lll. Experimental Protocols and Workflows

A. Preparation of a 2 mg/mL Solution for In Vivo Studies

This protocol is adapted from information provided by chemical suppliers for animal studies.[1]

Prepare a stock solution of GSK2593074A in DMSO.

In a sterile tube, combine the appropriate volume of the DMSO stock solution with PEG300.

Add Tween 80 to the mixture and mix thoroughly.

Add saline to reach the final desired volume and concentration.

Sonication may be required to achieve full dissolution.[1]

B. General Experimental Workflow and Disposal
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The following diagram illustrates a typical workflow from compound handling to final waste
disposal.
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Caption: Experimental workflow for GSK2593074A from preparation to disposal.

IV. Signaling Pathway of GSK2593074A
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GSK2593074A is an inhibitor of necroptosis, a form of programmed cell death. It functions by
dually targeting RIPK1 and RIPK3.[6][7]

The diagram below illustrates the necroptosis signaling pathway and the points of inhibition by
GSK2593074A.
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Caption: GSK2593074A inhibits necroptosis by targeting RIPK1 and RIPK3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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